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Compound of Interest

Compound Name: 2-Bromo-3,5-difluorophenol

Cat. No.: B1291640 Get Quote

Essential Safety and Handling Guide for 2-Bromo-
3,5-difluorophenol
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling 2-Bromo-3,5-
difluorophenol, a halogenated phenol compound. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

essential personal protective equipment (PPE), step-by-step operational plans, and compliant

disposal methods.

Hazard Identification and Safety Summary
While a comprehensive Safety Data Sheet (SDS) for 2-Bromo-3,5-difluorophenol is not fully

detailed, data from the available SDS and structurally similar compounds such as 2-Bromo-4,5-

difluorophenol and 5-Bromo-2,3-difluorophenol indicate the primary hazards.[1][2][3] It is crucial

to handle this chemical with the utmost care, assuming it poses similar risks.

Primary Hazards Include:

Causes skin irritation.[2]

Causes serious eye irritation.[2]
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May cause respiratory irritation.[2][3]

Harmful if swallowed.[3]

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-Bromo-3,5-difluorophenol and

its isomers.

Property
2-Bromo-3,5-
difluorophenol

2-Bromo-4,5-
difluorophenol

5-Bromo-2,3-
difluorophenol

CAS Number 325486-43-9 166281-37-4 186590-26-1

Molecular Formula C₆H₃BrF₂O C₆H₃BrF₂O C₆H₃BrF₂O

Molecular Weight 208.99 g/mol 208.99 g/mol 208.99 g/mol

Physical State Solid Liquid Liquid

Appearance Not specified Yellow Not specified

GHS Hazard

Statements
Data not available H315, H319, H335

H302, H315, H319,

H335

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

laboratory environment.

1. Preparation and Engineering Controls:

Ventilation: All handling of 2-Bromo-3,5-difluorophenol must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[4]

Emergency Equipment: Ensure a safety shower and eyewash station are readily accessible

and in good working order.
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Spill Kit: Have a spill kit containing inert absorbent material (e.g., sand, vermiculite) readily

available.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[5]

Hand Protection: Wear chemical-impermeable gloves.[1] Given the nature of halogenated

phenols, nitrile or neoprene gloves are recommended. Always inspect gloves for any signs of

degradation or puncture before use.[6]

Skin and Body Protection: A long-sleeved laboratory coat, long pants, and closed-toe shoes

are mandatory to prevent skin exposure.[4]

3. Handling the Chemical:

Avoid Dust/Aerosol Formation: Handle the solid chemical carefully to avoid creating dust.[1]

Weighing: If weighing is necessary, do so within the chemical fume hood.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

4. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into

contact with the chemical.

Hand Washing: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[2]

Storage: Store 2-Bromo-3,5-difluorophenol in a tightly closed container in a cool, dry, and

well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2][7]

Emergency Procedures
In Case of Exposure:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water

afterward. Never give anything by mouth to an unconscious person. Call a physician or

poison control center immediately.[1]

In Case of a Spill:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill with an inert absorbent material.[2]

Collection: Collect the absorbed material into a sealed, properly labeled container for

disposal as hazardous waste.[4]

Disposal Plan
Proper disposal of 2-Bromo-3,5-difluorophenol and its waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Waste Classification: 2-Bromo-3,5-difluorophenol is a halogenated organic compound and

must be disposed of as halogenated waste.[4][6]

Container Requirements: Use a designated, compatible, and properly sealed waste

container. The container must be clearly labeled as "Hazardous Waste," "Halogenated

Organic Waste," and list the full chemical name: "2-Bromo-3,5-difluorophenol."[6]
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Segregation Principles:

DO NOT mix with non-halogenated organic waste.[4]

DO NOT mix with acidic, basic, or oxidizing waste streams.[4]

DO NOT dispose of down the drain.[6]

Disposal Procedure:

The ultimate disposal method for halogenated organic compounds is typically high-

temperature incineration at a licensed chemical destruction plant.[1][4]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and disposal.[6]

Visual Workflow and Safety Relationships
To further clarify the handling procedures and safety considerations, the following diagrams

have been generated.
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Caption: Workflow for the safe handling of 2-Bromo-3,5-difluorophenol.
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Caption: Key safety considerations for 2-Bromo-3,5-difluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-
3,5-difluorophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291640#personal-protective-equipment-for-
handling-2-bromo-3-5-difluorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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